Cas no 1445593-99-6 (N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide)

• Product Name: N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide
• CAS No: 1445593-99-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6088281
• PubChem ID: 132282973
• Update Time: 2025-10-22

N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-N-(propan-2-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide
• Z1412469035
• N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide
• AKOS033319988
• 1445593-99-6
• EN300-26679665

• Inchi： 1S/C13H18N2O/c1-9(2)15(6-5-14)13(16)12-8-10-3-4-11(12)7-10/h3-4,9-12H,6-8H2,1-2H3
• InChI Key： IVSNEEOFOIHOQA-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C=CC1C2)N(CC#N)C(C)C

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide

Comprehensive Overview of N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide (CAS No. 1445593-99-6)

The compound N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide (CAS No. 1445593-99-6) is a specialized organic molecule with a unique bicyclic structure and functional groups that make it a subject of interest in pharmaceutical and agrochemical research. Its bicyclo[2.2.1]heptene core, combined with the cyanomethyl and propan-2-yl substituents, offers versatile reactivity, enabling applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for bioactive compounds, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide is its structural complexity, which allows for selective interactions with biological targets. The carboxamide group enhances hydrogen bonding capabilities, while the cyanomethyl moiety introduces electrophilic character, making it valuable in click chemistry and bioconjugation. Recent studies highlight its role in synthesizing novel heterocycles, addressing challenges in medicinal chemistry such as improving drug solubility and metabolic stability.

In the context of current trends, this compound aligns with the growing demand for sustainable synthetic methodologies. Researchers are investigating its use in green chemistry applications, leveraging its reactivity under mild conditions to reduce waste and energy consumption. Additionally, its bicyclic framework is being studied for its potential in designing bioactive scaffolds, a hot topic in AI-driven drug discovery platforms where molecular diversity is critical for virtual screening.

The nomenclature of N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide reflects its IUPAC conventions, but users often search for simplified terms like "bicyclic carboxamide derivatives" or "cyanomethyl-substituted amides." These long-tail keywords are essential for SEO optimization, as they capture niche queries from chemists and industry professionals. Furthermore, the compound’s CAS No. 1445593-99-6 is frequently used in patent literature and regulatory documents, emphasizing its commercial relevance.

From a technical perspective, the synthesis of CAS 1445593-99-6 involves multi-step organic reactions, including cycloadditions and amide couplings. Recent advancements in flow chemistry and catalysis have improved its production efficiency, addressing scalability concerns. This progress is particularly relevant to pharmaceutical manufacturers seeking cost-effective routes for high-value intermediates.

In summary, N-(Cyanomethyl)-N-propan-2-ylbicyclo[2.2.1]hept-5-ene-2-carboxamide represents a compelling case study in modern organic chemistry. Its structural attributes and applications resonate with contemporary research themes, from green synthesis to drug design innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both academic and industrial chemistry endeavors.